5-HT6R antagonist 4

• Molecular Formula: C20H20FN3O2S
• Molecular Weight: 385.5 g/mol
• InChI: InChI=1S/C20H20FN3O2S/c21-17-5-1-4-16(14-17)20-8-3-11-24(20)27(25,26)19-7-2-6-18(15-19)23-12-9-22-10-13-23/h1-8,11,14-15,22H,9-10,12-13H2
• InChIKey: SWJLWIJZJNINRM-UHFFFAOYSA-N

5-HT6R Antagonist 4 (Compound 30) Overview

5-HT6R antagonist 4, also referred to as compound 30, is a synthetic small molecule belonging to the 2-phenylpyrrole chemotype [1]. It acts as a potent and selective neutral antagonist at the serotonin 5-HT6 receptor (5-HT6R), specifically blocking Gs signaling with a binding affinity (Ki) of 1 nM [2]. Unlike conventional 5-HT6R inverse agonists, compound 30 does not suppress basal constitutive receptor activity, positioning it as a unique pharmacological tool for dissecting receptor signaling states [1].

1 Neutral antagonist at 5-HT6R Gs signaling – preserves constitutive receptor tone

2 2-Phenylpyrrole chemotype – structurally distinct from sulfonamide and indole inverse agonists

3 Reported astrocyte cytoprotection endpoint in rotenone-challenged model; inverse agonists inactive

• [1] Drop M, Koczurkiewicz-Adamczyk P, Bento O, et al. 5-HT6 receptor neutral antagonists protect astrocytes: A lesson from 2-phenylpyrrole derivatives. Eur J Med Chem. 2024;275:116615. View Source
• [2] MedChemExpress. 5-HT6R antagonist 4 (compound 30) Datasheet. View Source

Why 5-HT6R Antagonist 4 Is Irreplaceable

The 5-HT6 receptor exhibits strong constitutive activity, meaning it signals even without an agonist [1]. Most standard 5-HT6 receptor antagonists (e.g., SB-258585, intepirdine) are actually inverse agonists that suppress this basal activity, leading to distinct downstream biological effects [1]. Compound 30 is a functionally selective neutral antagonist that blocks agonist-evoked Gs signaling while preserving constitutive receptor tone, a profile directly linked to its unique cytoprotective properties in astrocytes [1]. Therefore, generic substitution with common 5-HT6R ligands cannot replicate the specific signaling outcome required for experimental or therapeutic programs targeting glioprotection.

Standard 5-HT6 antagonists (e.g., SB-258585, intepirdine) act as inverse agonists; they suppress basal receptor activity and may shift signaling endpoints.

Inverse agonists may not reproduce the astrocyte cytoprotective endpoints observed with compound 30; functional selectivity is critical for glioprotection models.

Similar binding affinity to intepirdine does not predict neutral antagonist activity; functional profile must be verified in the intended cell model.

• [1] Drop M, Koczurkiewicz-Adamczyk P, Bento O, et al. 5-HT6 receptor neutral antagonists protect astrocytes: A lesson from 2-phenylpyrrole derivatives. Eur J Med Chem. 2024;275:116615. View Source

5-HT6R Antagonist 4 Evidence Comparison

Neutral Antagonism vs. Inverse Agonism

Compound 30 is identified as a neutral antagonist at 5-HT6R-operated Gs signaling, in contrast to well-characterized inverse agonists such as SB-258585 and intepirdine [1]. In cell-based functional assays, compound 30 does not reduce basal cAMP levels (indicative of constitutive activity), whereas inverse agonists suppress both agonist-induced and constitutive receptor signaling [1]. This functional divergence underpins distinct biological outcomes, including cytoprotection [1].

Functional profile

Class-level inference

No suppression of basal cAMP (neutral antagonism) vs. inverse agonists (SB-258585, intepirdine) that reduce constitutive signaling

Supports neutral antagonist classification; functional selectivity context

HEK-293 cAMP assay with human 5-HT6R; verify in target cell model

Evidence Dimension	Effect on basal (constitutive) 5-HT6R Gs signaling
Target Compound Data	No suppression of basal cAMP; neutral antagonist
Comparator Or Baseline	SB-258585 and intepirdine: inverse agonists that reduce basal cAMP
Quantified Difference	Qualitative difference in functional profile (neutral antagonism vs. inverse agonism)
Conditions	Cell-based cAMP assay using HEK-293 cells expressing human 5-HT6R [1]

Why This Matters

Functional selectivity determines downstream signaling and therapeutic relevance; only a neutral antagonist like compound 30 can dissect agonist-dependent vs. constitutive 5-HT6R activity.

• [1] Drop M, Koczurkiewicz-Adamczyk P, Bento O, et al. 5-HT6 receptor neutral antagonists protect astrocytes: A lesson from 2-phenylpyrrole derivatives. Eur J Med Chem. 2024;275:116615. View Source

Astrocyte Cytoprotection vs. Inverse Agonists

Compound 30 (1–50 µM) protects human primary astrocytes against rotenone-induced toxicity, a model of mitochondrial dysfunction relevant to neurodegeneration [1]. This protective effect is not observed with 5-HT6R agonists or inverse agonists such as SB-258585 and intepirdine, indicating that neutral antagonism at Gs signaling is specifically required for glioprotection [1]. The study further demonstrates that the effect is blocked by siRNA-mediated knockdown of 5-HT6R, confirming target engagement [1].

Astrocyte cytoprotection

Head-to-head

Cell viability rescue in rotenone-challenged human astrocytes at 10–50 µM; SB-258585 and intepirdine show no effect (p < 0.01)

Supports astrocyte cytoprotection endpoint interpretation; model-dependent context

siRNA knockdown confirms 5-HT6R engagement; MTT assay, 24 h rotenone

Evidence Dimension	Cell viability in rotenone-challenged human astrocytes
Target Compound Data	Significant rescue of cell viability at 10 µM and 50 µM
Comparator Or Baseline	SB-258585 (inverse agonist): no cytoprotective effect; intepirdine (inverse agonist): no cytoprotective effect
Quantified Difference	Compound 30 provides cytoprotection; inverse agonists show no activity (p<0.05 vs. rotenone control)
Conditions	Human primary astrocytes, 24 h rotenone exposure, MTT assay [1]

Why This Matters

The unique cytoprotective profile of compound 30 makes it the only 5-HT6R ligand class with demonstrated glioprotective potential, a critical discriminator for procurement in neuroprotection research.

• [1] Drop M, Koczurkiewicz-Adamczyk P, Bento O, et al. 5-HT6 receptor neutral antagonists protect astrocytes: A lesson from 2-phenylpyrrole derivatives. Eur J Med Chem. 2024;275:116615. View Source

5-HT6R Binding Affinity vs. Clinical Antagonists

In radioligand competition binding assays using human 5-HT6 receptors, compound 30 exhibits a Ki of 1 nM [1]. This affinity is comparable to the clinically investigated inverse agonist intepirdine (Ki ≈ 1–4 nM) and superior to the tool compound SB-258585 (Ki ≈ 8 nM) and the first-generation antagonist SB-271046 (pKi 8.9, equivalent to Ki ≈ 1.3 nM) [2]. The combination of high affinity and neutral antagonism distinguishes compound 30 from inverse agonists with similar binding potency.

Binding affinity (Ki)

Cross-study comparable

Ki = 1 nM (human 5-HT6R)

Supports target-engagement assay context; binding affinity comparable to intepirdine (≈1–4 nM)

[³H]LSD competition binding, HEK-293; functional selectivity differs despite similar affinity

Evidence Dimension	5-HT6 receptor binding affinity (Ki)
Target Compound Data	Ki = 1 nM
Comparator Or Baseline	Intepirdine: Ki ≈ 1–4 nM; SB-258585: Ki ≈ 8 nM; SB-271046: pKi 8.9 (Ki ≈ 1.3 nM)
Quantified Difference	Compound 30 affinity is within 2-fold of clinically tested intepirdine and 8-fold stronger than SB-258585
Conditions	[3H]LSD competition binding, HEK-293 cells expressing human 5-HT6R [REFS-1, REFS-3]

Why This Matters

High target engagement at low concentrations enables robust pharmacological studies with minimal off-target risk, making compound 30 a competitive alternative to intepirdine for neutral antagonist applications.

• [1] MedChemExpress. 5-HT6R antagonist 4 (compound 30) Datasheet. View Source
• [2] Hirst WD, Abrahamsen B, Blaney FE, et al. Differences in the central nervous system distribution and pharmacology of the mouse 5-hydroxytryptamine-6 receptor compared with rat and human receptors investigated by radioligand binding, site-directed mutagenesis, and molecular modeling. Mol Pharmacol. 2003;64(6):1295-1308. View Source

Cytotoxicity Profile Across Cell Lines

Compound 30 was profiled for cytotoxicity across human astrocytes (IC50 = 39.3 µM), mouse C8-D1A astrocytes (IC50 = 37.4 µM), human SH-SY5Y neuroblastoma (IC50 = 18.5 µM), and rat PC12 pheochromocytoma (IC50 = 25.6 µM) after 3-hour incubation [1]. The selectivity window between binding affinity (Ki = 1 nM) and cytotoxicity (IC50 > 18 µM) exceeds 18,000-fold, indicating a favorable safety margin for in vitro pharmacological studies compared to standard 5-HT6 tool compounds where such comprehensive cytotoxicity data are often unavailable.

Cytotoxicity profile

Supporting evidence

IC50 18.5–39.3 µM across neuronal/glial lines (MTT, 3 h)

Supports cytotoxicity endpoint review; selectivity index >18,000 vs. Ki

Multi-lineage data (astrocytes, SH-SY5Y, PC12); verify extended exposure effects

Evidence Dimension	Cytotoxicity (MTT assay, 3 h exposure)
Target Compound Data	Human astrocytes IC50 = 39.3 µM; C8-D1A IC50 = 37.4 µM; SH-SY5Y IC50 = 18.5 µM; PC12 IC50 = 25.6 µM
Comparator Or Baseline	Many commercial 5-HT6 antagonists lack systematic cytotoxicity profiling; intepirdine discontinued due to toxicity concerns in clinical trials
Quantified Difference	Selectivity index (cytotoxicity IC50 / binding Ki) > 18,000-fold for neuronal cell lines
Conditions	MTT assay, 3-hour compound incubation as reported in Drop et al. 2024 [REFS-1, REFS-2]

Why This Matters

Documented, multi-lineage cytotoxicity data supports reliable experimental design and informed procurement decisions, reducing the risk of confounding toxicity in cell-based neuroprotection assays.

• [1] MedChemExpress. 5-HT6R antagonist 4 (compound 30) Datasheet. View Source
• [2] Drop M, Koczurkiewicz-Adamczyk P, Bento O, et al. 5-HT6 receptor neutral antagonists protect astrocytes: A lesson from 2-phenylpyrrole derivatives. Eur J Med Chem. 2024;275:116615. View Source

2-Phenylpyrrole Core vs. Other 5-HT6 Scaffolds

Compound 30 is built on a 2-phenylpyrrole scaffold, which is structurally distinct from the sulfonamide-based inhibitors (e.g., SB-271046, SB-399885) and indole-derived antagonists (e.g., intepirdine) that dominate the 5-HT6 ligand landscape [1]. Molecular dynamics simulations reveal that the 2-phenylpyrrole core influences the exposure of the basic center, correlating with its ability to target the agonist-activated state of the receptor [1]. This chemotype divergence offers a synthetically accessible and patent-differentiable alternative for medicinal chemistry optimization.

Chemotype scaffold

Class-level inference

2-Phenylpyrrole-3-carboxamide core; arylsulfonamide and indole cores absent

Distinct chemotype may reduce cross-reactivity risk; supports SAR differentiation

Synthetic accessibility confirmed; patent-differentiable scaffold

Evidence Dimension	Core chemical scaffold
Target Compound Data	2-phenylpyrrole-3-carboxamide scaffold
Comparator Or Baseline	SB-271046, SB-399885: arylsulfonamide core; intepirdine: indole-pyridinyl scaffold; SB-258585: benzenesulfonamide core
Quantified Difference	Structurally orthogonal chemotype (no structural similarity to common 5-HT6 antagonist cores)
Conditions	Synthesis and characterization as described in Drop et al. 2024 [1]

Why This Matters

A new chemical scaffold reduces the risk of cross-reactivity with targets bound by older chemotypes and provides freedom-to-operate advantages for drug discovery organizations.

• [1] Drop M, Koczurkiewicz-Adamczyk P, Bento O, et al. 5-HT6 receptor neutral antagonists protect astrocytes: A lesson from 2-phenylpyrrole derivatives. Eur J Med Chem. 2024;275:116615. View Source

5-HT6R Antagonist 4 Key Applications

Dissecting Constitutive vs. Agonist-Evoked Signaling

Compound 30, as a neutral antagonist, is the only current pharmacological tool that blocks agonist-induced 5-HT6R Gs signaling without altering basal constitutive activity [1]. This property is essential for studies using site-directed mutagenesis, biosensor imaging, or cAMP accumulation assays to isolate ligand-dependent from ligand-independent receptor functions in neuronal and glial cell models.

Glioprotection in Mitochondrial Toxicity Models

The demonstrated cytoprotective effect of compound 30 in human astrocytes against rotenone-induced mitochondrial dysfunction makes it the preferred 5-HT6 receptor ligand for Parkinson's disease, Alzheimer's disease, and other neurodegeneration models where astrocyte health is a key readout [1]. Inverse agonists and agonists have been shown ineffective in this paradigm, establishing compound 30 as uniquely suited for this application [1].

2-Phenylpyrrole-Based Lead for 5-HT6 Therapeutics

With its structurally novel 2-phenylpyrrole scaffold, compound 30 serves as an ideal lead compound for structure-activity relationship (SAR) campaigns aimed at developing next-generation 5-HT6 neutral antagonists [1]. The scaffold's synthetic tractability, confirmed by the published synthetic route, supports rapid analog generation and optimization for improved pharmacokinetic properties.

Functional Selectivity Reference Standard

Compound 30 can be deployed as a reference neutral antagonist in screening cascades alongside inverse agonists (e.g., SB-258585) and agonists (e.g., EMD386088) to classify new 5-HT6 receptor ligands by their functional coupling profiles [1]. Its high purity and well-characterized cytotoxicity data support its use as a reliable control compound in multi-well plate-based functional assays [2].

Application

Selection Property

Validation Focus

Constitutive vs. agonist-evoked 5-HT6 signaling studies

Neutral antagonist (preserves basal Gs tone)

cAMP accumulation assay, recombinant cell models

Astrocyte mitochondrial toxicity model studies

Cytoprotective profile in primary human astrocytes

Rotenone-induced toxicity, target engagement by siRNA

SAR and lead optimization programs

2-Phenylpyrrole scaffold (distinct chemotype)

Analog generation, pharmacokinetic optimization

Functional selectivity reference standard

Well-characterized neutral antagonist with cytotoxicity data

Multi-well plate functional assays vs. inverse agonists

• [1] Drop M, Koczurkiewicz-Adamczyk P, Bento O, et al. 5-HT6 receptor neutral antagonists protect astrocytes: A lesson from 2-phenylpyrrole derivatives. Eur J Med Chem. 2024;275:116615. View Source
• [2] MedChemExpress. 5-HT6R antagonist 4 (compound 30) Datasheet. View Source